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Nilutamide PSA Response Data Summary

The table below summarizes the key PSA response findings for Nilutamide from clinical studies.

Study Context / Patient
Population

PSA Response
Rate Definition

Reported
Response Rate

Key Findings & Correlations

Second-line therapy
after failure of initial
androgen ablation [1] [2]

Sustained >50%
PSA decrease

beyond 3 months

29% (8 of 28
patients)

Patients with a prior
antiandrogen withdrawal

response had a 100% chance of
responding to Nilutamide [1] [2].

First-line therapy in
combination with
castration
(orchiectomy) [3]

Overall response
rate (meta-

analysis)

77% higher than
placebo (Risk

Ratio: 1.77)

The meta-analysis also showed
Nilutamide improved

Progression-Free Survival and
Overall Survival [3].

First-line therapy in
combination with
buserelin [4]

>50% reduction in
PSA from baseline

at 9 months

97% (65 of 67
patients)

The combination therapy was
reported to be safe and effective

in controlling tumor activity [4].

Key Experimental Protocols
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Understanding the methodology behind the data is crucial for its interpretation. Here are the details of the

key cited studies:

Study on Nilutamide as Second-line Therapy [1] [2]

Objective: To investigate the PSA response to Nilutamide in patients with advanced prostate
cancer after failure of initial androgen ablation therapy.

Population: 28 patients with hormone-resistant prostate cancer who had previously failed
treatment with at least one antiandrogen (flutamide or bicalutamide) plus castration.

Intervention: Administration of Nilutamide as a second-line hormonal agent.
Endpoint Measurement: PSA levels were monitored after initiation of therapy. A sustained

PSA response was defined as a greater than 50% decrease in PSA lasting for more than 3
months.

Follow-up: Median follow-up was 26 months.

Meta-analysis on Nilutamide with Orchiectomy [3]

Objective: To evaluate the efficacy and safety of Nilutamide in metastatic prostate cancer

patients who underwent orchiectomy.
Literature Search: A comprehensive search of Medline/PubMed and Cochrane Library without

date or language restrictions.
Study Selection: Included five randomized controlled trials (RCTs) comparing Nilutamide plus

orchiectomy versus placebo plus orchiectomy, involving 1,637 participants total.
Outcomes Measured: The primary outcomes were response rate, disease progression, and

overall survival. A meta-analysis was performed using Review Manager software to calculate
risk ratios and 95% confidence intervals.

Visualizing Nilutamide's Context of Use and Evidence

The following diagram illustrates the clinical scenarios in which Nilutamide's PSA response has been

validated, based on the analyzed studies.
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Clinical Validation of Nilutamide PSA Response

First-Line Therapy Contexts Second-Line Therapy Context

Advanced Prostate Cancer

Combined Androgen Blockade (CAB) After Failure of Initial
Androgen Ablation

With Surgical Castration
(Orchiectomy)

With Medical Castration
(e.g., Buserelin)

Meta-analysis of 5 RCTs (n=1,637)
RR for Response: 1.77

Improved PFS & OS

Prospective Study (n=67)
97% achieved >50% PSA reduction

Retrospective Study (n=28)
29% Sustained PSA Response

100% in Withdrawal Responders

Click to download full resolution via product page

Interpretation and Analysis for Professionals

For researchers and drug development professionals, the data indicates:

Proven Efficacy in Specific Niches: Nilutamide demonstrates a validated PSA response, with its
strongest and most consistent performance observed in first-line Combined Androgen Blockade
[3] [4]. Its utility as a second-line agent is more limited but can be highly effective in a specific
biomarker-defined subset of patients: those who have experienced a prior antiandrogen withdrawal
response [1] [5].
Mechanism of Action: As a nonsteroidal antiandrogen, Nilutamide exerts its effect by binding with

high affinity to androgen receptors, thereby blocking the action of androgens and the transcription of
androgen response elements [6] [3].

Comparison with Newer Agents: A direct comparison of PSA90 (≥90% PSA decline) rates between
Nilutamide and newer agents like apalutamide or enzalutamide is not available in the retrieved

literature. One real-world study compared the latter two, finding that apalutamide was associated with
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a higher and faster PSA90 response than enzalutamide in metastatic castration-sensitive prostate

cancer [7]. This highlights the need for caution when cross-comparing agents without direct trial data.
Safety Profile: The tolerance of Nilutamide is generally acceptable, with adverse effects consistent

with androgen depletion [6]. Notable but less common side effects include visual disturbances
(delayed adaptation to dark), transient increases in liver transaminases, and a rare but more severe

risk of interstitial pneumonitis [1] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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